Cas no 1218129-76-0 (2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide)

2-Amino-N-cyclohexyl-N-methyl-2-phenylacetamide is a specialized organic compound featuring a phenylacetamide backbone with cyclohexyl and methyl substituents on the nitrogen atom. Its structural configuration, including the amino group at the alpha position, makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The compound’s rigid cyclohexyl moiety and methyl substitution enhance steric and electronic properties, influencing reactivity and selectivity in amide bond transformations. Its well-defined stereochemistry and functional group compatibility render it useful for applications in medicinal chemistry, such as the synthesis of peptide mimetics or small-molecule inhibitors. High purity and stability further support its utility in research and industrial settings.
2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide structure
1218129-76-0 structure
Product Name:2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide
CAS No:1218129-76-0
MF:C15H22N2O
MW:246.347983837128
CID:5167445
PubChem ID:43423528
Update Time:2026-03-04

2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide
    • Benzeneacetamide, α-amino-N-cyclohexyl-N-methyl-
    • Inchi: 1S/C15H22N2O/c1-17(13-10-6-3-7-11-13)15(18)14(16)12-8-4-2-5-9-12/h2,4-5,8-9,13-14H,3,6-7,10-11,16H2,1H3
    • InChI Key: DETAUKPVRFXKJM-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C=CC=CC=1)N)N(C)C1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 268
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.3

2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide Pricemore >>

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Additional information on 2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide

2-Amino-N-Cyclohexyl-N-Methyl-2-Phenylacetamide (CAS No. 1218129-76-0)

The compound 2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide (CAS No. 1218129-76-0) is a versatile organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group, a cyclohexyl moiety, and a phenyl group within an acetamide framework. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

Structural Insights and Synthesis Methods

The molecular structure of 2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide is defined by its amide functional group, which plays a critical role in its chemical reactivity and biological activity. The cyclohexyl group contributes to the molecule's stability and lipophilicity, while the phenyl group enhances its aromatic character. Researchers have developed novel synthetic routes to produce this compound, including multi-component reactions and catalytic processes that improve yield and purity. These methods are particularly important for large-scale production in the pharmaceutical industry.

Biological Activity and Pharmaceutical Applications

Recent studies have highlighted the potential of N-cyclohexyl-N-methylamides as bioactive molecules. Specifically, 2-amino-N-cyclohexyl-N-methyl-2-phenylacetamide has shown promising results in preclinical models for its ability to modulate enzyme activity and cellular signaling pathways. This compound has been investigated as a potential lead for developing drugs targeting neurodegenerative diseases, inflammation, and cancer. Its unique combination of functional groups allows for selective interactions with biological targets, making it a valuable candidate for drug discovery.

Material Science Applications

Beyond pharmaceuticals, N-cyclohexyl-N-methylacetamides like CAS No. 1218129-76-0 are being explored for their role in advanced materials. The compound's structural flexibility and reactivity make it suitable for use in polymer synthesis and as a precursor for high-performance materials. Recent research has demonstrated its ability to form self-assembled monolayers with tailored properties, which could be utilized in nanotechnology and surface engineering applications.

Toxicological Considerations

As with any chemical compound intended for biomedical or industrial use, understanding the toxicological profile of N-cyclohexyl-N-methylacetamides is crucial. Recent toxicity studies have provided insights into the acute and chronic effects of CAS No. 1218129-76-0 on various biological systems. These studies emphasize the importance of proper handling and safety protocols during synthesis and application.

Conclusion

In summary, N-cyclohexyl-N-methylacetamides, particularly CAS No. 1218129-76-0 (N-cyclohexyl-N-methylacetaMide derivative with phenyl group), represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new opportunities for this molecule, solidifying its position as a key player in modern chemistry.

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